![molecular formula C13H19NO2 B1246014 N-[2-(4-Hydroxy-phenyl)-ethyl]-2-methyl-butyramide](/img/structure/B1246014.png)
N-[2-(4-Hydroxy-phenyl)-ethyl]-2-methyl-butyramide
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Overview
Description
N-[2-(4-Hydroxy-phenyl)-ethyl]-2-methyl-butyramide is a natural product found in Corynebacterium with data available.
Scientific Research Applications
Chelation and Coordination Chemistry
N-[2-(4-Hydroxy-phenyl)-ethyl]-2-methyl-butyramide has been explored in the synthesis of new diphenylboron and triphenyltinoxy compounds. These compounds have shown interesting properties in coordination chemistry, particularly in forming seven-membered chelates with boron and tin atoms. Structural studies using X-ray diffraction and NMR have provided insights into their molecular configurations and potential applications in materials science (Salas-Coronado et al., 2009).
Synthesis of Bioactive Compounds
This compound has been involved in the synthesis of biologically active derivatives. For instance, it serves as an intermediate in the production of angiotensin-converting enzyme inhibitors, which are crucial for managing cardiovascular diseases (Yongzheng Chen et al., 2008). Additionally, its derivatives have been investigated for their antimicrobial activities, showing potential in the development of new therapeutic agents (Nikulsinh Sarvaiya et al., 2019).
Material Science and Organic Synthesis
In material science, derivatives of this compound have been used in the study of corrosion inhibition on metals, demonstrating significant potential in protecting materials in corrosive environments (A. El Hattak et al., 2021). Furthermore, its role in the synthesis of various organic compounds, including enaminones and pyrazole derivatives, highlights its versatility in organic chemistry (A. Brbot-Šaranović et al., 2001).
Properties
Molecular Formula |
C13H19NO2 |
---|---|
Molecular Weight |
221.29 g/mol |
IUPAC Name |
N-[2-(4-hydroxyphenyl)ethyl]-2-methylbutanamide |
InChI |
InChI=1S/C13H19NO2/c1-3-10(2)13(16)14-9-8-11-4-6-12(15)7-5-11/h4-7,10,15H,3,8-9H2,1-2H3,(H,14,16) |
InChI Key |
GHWNXVWVLOGWPT-UHFFFAOYSA-N |
SMILES |
CCC(C)C(=O)NCCC1=CC=C(C=C1)O |
Canonical SMILES |
CCC(C)C(=O)NCCC1=CC=C(C=C1)O |
synonyms |
YUA 001 YUA-001 YUA001 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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